N,N-Dimethylmuscimol
Description
N,N-Dimethylmuscimol is a dimethylated derivative of muscimol, a naturally occurring psychoactive compound found in Amanita muscaria mushrooms. Muscimol is a potent agonist of the GABAA receptor, contributing to its sedative and hallucinogenic effects . The N,N-dimethyl modification likely alters its pharmacokinetic properties, such as lipophilicity and blood-brain barrier penetration, compared to the parent compound. However, direct research data on this compound are scarce in the provided evidence, necessitating comparisons with structurally or functionally related N,N-dimethylated compounds.
Properties
CAS No. |
58728-65-7 |
|---|---|
Molecular Formula |
C6H10N2O2 |
Molecular Weight |
142.16 g/mol |
IUPAC Name |
5-[(dimethylamino)methyl]-1,2-oxazol-3-one |
InChI |
InChI=1S/C6H10N2O2/c1-8(2)4-5-3-6(9)7-10-5/h3H,4H2,1-2H3,(H,7,9) |
InChI Key |
DWKOKEYCCADQEG-UHFFFAOYSA-N |
SMILES |
CN(C)CC1=CC(=O)NO1 |
Canonical SMILES |
CN(C)CC1=CC(=O)NO1 |
Other CAS No. |
58728-65-7 |
Synonyms |
N,N-dimethylmuscimol |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analogues
Muscimol vs. N,N-Dimethylmuscimol
While muscimol (C4H6N2O2) is a well-characterized GABAergic agent, the dimethylated derivative (C6H10N2O2) introduces two methyl groups at the nitrogen positions. This modification may enhance metabolic stability but reduce receptor binding affinity due to steric hindrance. No CAS number or purity data for this compound are available in the evidence .
N,N-Dimethyltryptamine (DMT)
- Structure : C12H16N2 (a dimethylated tryptamine derivative).
- Function : A serotonergic psychedelic acting on 5-HT2A receptors, unlike this compound’s GABAergic activity.
- Safety : DMT’s safety data sheet (SDS) emphasizes strict handling protocols, including ventilation and avoidance of vapor inhalation .
N,N-Dimethyloctanamide
- Structure: C10H21NO (a fatty acid amide derivative).
- Application : Primarily an industrial solvent.
- Safety : Requires first-aid measures for inhalation, including fresh air and medical consultation .
Molecular and Physicochemical Properties
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